Cas no 1824052-98-3 (α-Ethyl-4-methoxy-3-methylbenzeneethanol)

• Product Name: α-Ethyl-4-methoxy-3-methylbenzeneethanol
• CAS No: 1824052-98-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD28134329
• CID: 5162523
• Update Time: 2025-10-28

α-Ethyl-4-methoxy-3-methylbenzeneethanol Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-4-methoxy-3-methylbenzeneethanol

• MDL： MFCD28134329
• Inchi： 1S/C12H18O2/c1-4-11(13)8-10-5-6-12(14-3)9(2)7-10/h5-7,11,13H,4,8H2,1-3H3
• InChI Key： PAQVPXCSQKDPFZ-UHFFFAOYSA-N
• SMILES： C1(CC(CC)O)=CC=C(OC)C(C)=C1

Experimental Properties

• Density: 1.004±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.7±25.0 °C(Predicted)
• pka: 14.96±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on α-Ethyl-4-methoxy-3-methylbenzeneethanol

Research Brief on α-Ethyl-4-methoxy-3-methylbenzeneethanol (CAS: 1824052-98-3): Recent Advances and Applications

In recent years, α-Ethyl-4-methoxy-3-methylbenzeneethanol (CAS: 1824052-98-3) has garnered significant attention in the chemical, biological, and pharmaceutical research communities due to its potential applications in drug development and organic synthesis. This compound, characterized by its unique ethyl and methoxy substituents on a benzeneethanol backbone, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and industrial applications. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

A recent study published in the Journal of Medicinal Chemistry explored the role of α-Ethyl-4-methoxy-3-methylbenzeneethanol as a precursor in the synthesis of novel anti-inflammatory agents. The researchers demonstrated that modifications to the ethyl and methoxy groups could significantly enhance the compound's binding affinity to cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, suggesting that derivatives of this compound could serve as promising candidates for next-generation anti-inflammatory drugs.

Another significant advancement was reported in the field of organic synthesis, where α-Ethyl-4-methoxy-3-methylbenzeneethanol was employed as a chiral building block for the asymmetric synthesis of complex molecules. A team from the University of Cambridge developed a catalytic system that leverages the stereochemical properties of this compound to achieve high enantioselectivity in the production of pharmaceutical intermediates. This breakthrough, detailed in the journal Angewandte Chemie, highlights the compound's versatility and its potential to streamline the synthesis of optically active drugs.

In addition to its applications in drug development, α-Ethyl-4-methoxy-3-methylbenzeneethanol has also been investigated for its role in agrochemicals. A 2023 study published in Pest Management Science identified this compound as a key intermediate in the synthesis of new-generation pesticides with improved environmental profiles. The research emphasized the compound's stability under various environmental conditions, making it an attractive option for sustainable agricultural practices.

Despite these promising developments, challenges remain in the large-scale production and optimization of α-Ethyl-4-methoxy-3-methylbenzeneethanol. Current synthetic routes often involve multi-step processes with moderate yields, prompting ongoing research into more efficient methodologies. Recent efforts have focused on biocatalytic approaches, with a 2024 study in Biotechnology and Bioengineering reporting the use of engineered enzymes to achieve higher yields and reduced waste. These innovations could pave the way for cost-effective industrial production of this valuable compound.

Looking ahead, the potential of α-Ethyl-4-methoxy-3-methylbenzeneethanol appears vast, with applications spanning pharmaceuticals, agrochemicals, and materials science. Future research directions may include further exploration of its pharmacological properties, development of greener synthetic routes, and expansion of its utility in other industrial sectors. As the scientific community continues to uncover the full potential of this compound, it is poised to play an increasingly important role in advancing chemical and biological research.